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Compound of Interest

Compound Name: Chandrananimycin A

Cat. No.: B1244592

An In-depth Examination of a Novel Phenoxazine Antibiotic with Diverse Biological Activity

Abstract

Chandrananimycin A is a novel antibiotic belonging to the phenoxazine class of natural
products.[1] Isolated from the marine actinomycete Actinomadura sp. isolate M048, this
compound has demonstrated a broad spectrum of biological activities, including potent
anticancer, antibacterial, and antifungal properties.[2][3][4] This technical guide provides a
comprehensive overview of Chandrananimycin A, including its discovery, chemical properties,
biological activities with available quantitative data, and detailed experimental methodologies.
The guide also explores its potential mechanism of action and visualizes key experimental
workflows.

Introduction

The emergence of multidrug-resistant pathogens and the need for novel anticancer agents
have driven the exploration of unique natural products from diverse environments. Marine
actinomycetes are a rich source of structurally novel and biologically active secondary
metabolites. Chandrananimycin A, first described by Maskey et al. in 2003, is a prime
example of such a discovery.[2][4] Its phenoxazine core structure is a recurring motif in a
number of bioactive microbial metabolites. This guide aims to consolidate the current
knowledge on Chandrananimycin A for researchers in drug discovery and development.
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Physicochemical Properties

The structure of Chandrananimycin A was elucidated through detailed analysis of mass
spectrometry and one- and two-dimensional Nuclear Magnetic Resonance (NMR)

spectroscopy.[2][4]
Property Value
Chemical Class Phenoxazinone
Molecular Formula C15H10N20s
Molecular Weight 302 g/mol
Appearance Orange solid

Biological Activity

Chandrananimycin A has demonstrated a remarkable range of biological activities against

various microorganisms and cancer cell lines.

Antimicrobial Activity

Chandrananimycin A exhibits significant antibacterial and antifungal activity. The table below
summarizes the reported antimicrobial activity based on the agar diffusion method.

Inhibition Zone Diameter

Test Organism Concentration (mm)

Bacillus subtilis 20 p g/platelet 23

Staphylococcus aureus 20 p g/platelet 22

Mucor miehei 20 p g/platelet 27
Cytotoxic Activity

The crude extract containing Chandrananimycin A and its analogues has shown potent
cytotoxic activity against a panel of human cancer cell lines. While specific IC50 values for
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purified Chandrananimycin A are not detailed in the initial reports, the mixture containing it
displayed significant growth inhibition.

Cell Line Cancer Type IC70 (Mg/mL)
HT29 Colon Carcinoma Downto 1.4
MEXF 514L Melanoma Downto 1.4
LXFA 526L Lung Carcinoma Downto 1.4
LXFL 529L Lung Carcinoma Downto 1.4
SF268 CNS Cancer Downto 1.4
H460 Lung Cancer Downto 1.4
MCF-7 Breast Carcinoma Downto 1.4
PC3M Prostate Carcinoma Downto 1.4
RXF 631L Kidney Tumor Downto 1.4

Note: The reported ICvo0 values are for a crude extract containing Chandrananimycin A and its
analogues.

A related compound, Chandrananimycin E, has reported GI50 and CC50 values against
specific cell lines, which may provide some context for the potential potency of this class of

compounds.
Compound Cell Line Measurement Value (UM)
Chandrananimycin E HUVEC Glso 35.3[5]
Chandrananimycin E HelLa CCso 56.9[5]

Mechanism of Action

The precise mechanism of action for Chandrananimycin A has not been fully elucidated.
However, compounds containing the phenoxazin-3-one chromophore are known to exhibit
biological activity through various mechanisms. For many complex phenoxazinone derivatives,
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a prominent mode of action is DNA intercalation, which disrupts DNA replication and
transcription, leading to antimicrobial and anticancer effects. While this is a plausible
mechanism for Chandrananimycin A, it is also suggested that other modes of action may be
at play for this class of compounds. Further research is required to determine the specific
molecular targets and signaling pathways modulated by Chandrananimycin A.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the isolation,
characterization, and biological evaluation of Chandrananimycin A, based on the original
discovery and standard laboratory practices.

Isolation and Purification of Chandrananimycin A
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Fermentation

Eermentation of Actinomadura sp. Mo4a
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Crude Extract
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Purification
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Gilica Gel Column Chromatographa
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Gephadex LH-20 Column ChromatographD

Preparative HPLC

Pure Chandrananimycin A
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4 )

Preparation

Grepare microbial inoculum (e.g., 0.5 McFarland standardD

'

Gnoculate Mueller-Hinton agar plate with a sterile swat)
\- J

Application

(Apply paper disk impregnated with ChandrananimycinA)

4 )

Incubation & [Measurement

y

Incubate at appropriate temperature and duration

'

Measure the diameter of the zone of inhibition

- J
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Cell Culture

(Seed cancer cells in a 96-well pIate)

Gncubate for 24 hours to allow attachmenD

- J

4 Treatment )

Great cells with varying concentrations of Chandrananimycin A)

'

Encubate for a specified period (e.g., 48-72 hoursD
\o 4

4 Assay )
y

(Add MTT reagent to each welD

Encubate for 2-4 hours to allow formazan formatior)

:

Qdd solubilization solution (e.g., DMSO))

Gead absorbance at ~570 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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